1-((1-(1-(2-(methylthio)benzoyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one

• IUPAC Name: 1-[[1-[1-(2-methylsulfanylbenzoyl)azetidin-3-yl]triazol-4-yl]methyl]pyrrolidin-2-one
• InChI: InChI=1S/C18H21N5O2S/c1-26-16-6-3-2-5-15(16)18(25)22-11-14(12-22)23-10-13(19-20-23)9-21-8-4-7-17(21)24/h2-3,5-6,10,14H,4,7-9,11-12H2,1H3
• InChI Key: HLVDGRCMGBSSGW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)N2CC(C2)N3C=C(N=N3)CN4CCCC4=O
• Molecular Formula: C18H21N5O2S
• Molecular Weight: 371.5 g/mol

Description

The compound contains several functional groups including a pyrrolidin-2-one, a 1H-1,2,3-triazol-4-yl group, and a 2-(methylthio)benzoyl group. These groups are common in many pharmaceutical compounds and could potentially exhibit a variety of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrrolidin-2-one core, followed by the addition of the azetidin-3-yl and 1H-1,2,3-triazol-4-yl groups. The 2-(methylthio)benzoyl group would likely be added last due to its reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings. These rings would likely contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the pyrrolidin-2-one group could undergo reactions at the carbonyl group, while the 1H-1,2,3-triazol-4-yl group could participate in reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of several heterocyclic rings could increase its stability, while the presence of polar groups could affect its solubility.

Scientific Research Applications

Synthesis and Biological Applications

• Synthesis of Pyrrolidine Derivatives : A study by Prasad et al. (2021) discusses the synthesis of N-substituted pyrrolidine derivatives bearing 1,2,4-triazole rings, relevant in the development of clinical drugs due to significant biological activities.
• Pharmaceutical Patents : In the pharma market, compounds like 1-((1-(1-(2-(methylthio)benzoyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one often appear in patents for drugs with various therapeutic applications, as noted by Habernickel (2001).
• In Silico Drug-likeness Prediction : A study by Pandya et al. (2019) synthesized compounds related to 1,2,3-triazole and evaluated them for drug-likeness, antibacterial, antifungal, and antimycobacterial activities.
• Caspase-3 Inhibitors : The research by Jiang & Hansen (2011) synthesized 1,2,3-triazoles as potent inhibitors against caspase-3, an important enzyme in apoptosis, which is a critical process in cancer research.
• Green Synthesis of Heterocyclic Compounds : The synthesis of various heterocyclic compounds containing the triazole moiety, as seen in Abdelhamid et al. (2016), highlights environmentally friendly approaches in medicinal chemistry.

Other Research Applications

• Synthesis of Pyrimidine Derivatives : The work by Pivazyan et al. (2019) involves the synthesis of compounds with a pyrimidine ring, which have shown a stimulating effect on plant growth.
• Thiazolidinones and Mannich Bases : Research by Dave et al. (2007) focuses on the synthesis and biological activity of compounds containing the triazole ring, demonstrating antimicrobial and antitubercular activities.
• Building Blocks for Heterocycles : The study by Cardoso et al. (2016) shows how compounds with 1H-tetrazol-5-yl-allenes can serve as building blocks for creating complex heterocyclic structures, essential in drug discovery.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a pharmaceutical, it could potentially interact with various biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include further studies to determine its potential uses, such as in pharmaceuticals or other industries. Additionally, more research could be done to optimize its synthesis and improve its properties.